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Compound of Interest

Compound Name:
4-(1H-indol-3-yl)-4-oxobutanoic

acid

Cat. No.: B1300245 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides an in-depth overview of the physicochemical properties,

synthesis, and analytical characterization of 4-(1H-indol-3-yl)-4-oxobutanoic acid. This

document is intended for researchers, scientists, and professionals in the field of drug

development and medicinal chemistry. It consolidates key data into structured tables, outlines

detailed experimental protocols, and presents logical workflows through specialized diagrams.

The indole nucleus is a prominent scaffold in numerous biologically active compounds, making

a thorough understanding of its derivatives, such as the title compound, essential for the

advancement of new therapeutic agents.

Core Physicochemical Properties
4-(1H-indol-3-yl)-4-oxobutanoic acid, also known as γ-Oxoindole-3-butyric acid, is a solid

organic compound featuring an indole moiety linked to a butanoic acid chain via a ketone

group. Its chemical and physical characteristics are fundamental to its handling, formulation,

and potential biological activity.
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Identifier Value Reference

IUPAC Name
4-(1H-indol-3-yl)-4-oxobutanoic

acid
[1][2]

CAS Number 835-45-0 [2][3]

Molecular Formula C12H11NO3 [2][3]

Synonyms

Indole-3-(4'-oxo)butyric acid, 4-

(1H-indol-3-yl)-4-oxo-butyric

acid, gamma-Oxoindole-3-

butyric acid

[2][3][4]

InChI Key
NLUOPJQCFYTMGC-

UHFFFAOYSA-N
[1][3]

SMILES
C1=CC=C2C(=C1)C(=CN2)C(

=O)CCC(=O)O
[1]

Physical and Chemical Data
The following table summarizes the key quantitative physicochemical properties of 4-(1H-indol-
3-yl)-4-oxobutanoic acid.
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Property Value Reference

Molecular Weight 217.22 g/mol [1][3][4]

Physical Form Solid [3]

Melting Point
241-242 °C (recrystallized from

ethanol)
[4]

Topological Polar Surface Area 70.2 Å² [1]

XLogP3 1.5 [1]

Hydrogen Bond Donor Count 2 [1]

Hydrogen Bond Acceptor

Count
3 [1]

Rotatable Bond Count 4 [1]

Exact Mass 217.07389321 Da [1]

Storage Conditions
Room temperature, sealed in

dry, keep in dark place
[3]

Experimental Protocols
Detailed and reproducible experimental methodologies are critical for scientific research. The

following sections provide established protocols for the synthesis and analytical

characterization of 4-(1H-indol-3-yl)-4-oxobutanoic acid.

Synthesis Protocol: Friedel-Crafts Acylation
The synthesis of 4-(aryl)-4-oxobutanoic acids is commonly achieved via a Friedel-Crafts

acylation reaction.[5] This protocol adapts the general method for the specific synthesis of 4-
(1H-indol-3-yl)-4-oxobutanoic acid using indole and succinic anhydride.

Objective: To synthesize 4-(1H-indol-3-yl)-4-oxobutanoic acid.

Materials:

Indole

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/730037
https://www.sigmaaldrich.com/JP/ja/product/ambeedinc/ambh95e083da
https://www.chemwhat.com/indole-3-4-oxobutyric-acid-cas-835-45-0/
https://www.sigmaaldrich.com/JP/ja/product/ambeedinc/ambh95e083da
https://www.chemwhat.com/indole-3-4-oxobutyric-acid-cas-835-45-0/
https://pubchem.ncbi.nlm.nih.gov/compound/730037
https://pubchem.ncbi.nlm.nih.gov/compound/730037
https://pubchem.ncbi.nlm.nih.gov/compound/730037
https://pubchem.ncbi.nlm.nih.gov/compound/730037
https://pubchem.ncbi.nlm.nih.gov/compound/730037
https://pubchem.ncbi.nlm.nih.gov/compound/730037
https://www.sigmaaldrich.com/JP/ja/product/ambeedinc/ambh95e083da
https://www.benchchem.com/product/b1300245?utm_src=pdf-body
https://en.wikipedia.org/wiki/4-(4-Methylphenyl)-4-oxobutanoic_acid
https://www.benchchem.com/product/b1300245?utm_src=pdf-body
https://www.benchchem.com/product/b1300245?utm_src=pdf-body
https://www.benchchem.com/product/b1300245?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1300245?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Succinic anhydride

Aluminum chloride (AlCl₃), anhydrous

Nitrobenzene (solvent)

5% Hydrochloric acid (HCl), cold

5% Sodium bicarbonate (NaHCO₃) solution

Ethanol (for recrystallization)

Standard laboratory glassware, magnetic stirrer, heating mantle, and ice bath

Procedure:

Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer,

reflux condenser, and dropping funnel, suspend anhydrous aluminum chloride (0.10 M) in

nitrobenzene (30 mL) under anhydrous conditions.

Addition of Reactants: Add indole (0.05 M) to the stirred suspension. In a separate beaker,

dissolve succinic anhydride (0.10 M) in a minimal amount of nitrobenzene and add this

solution dropwise to the reaction flask over 30 minutes.

Reaction: Gently heat the reaction mixture on a water bath with continuous stirring for

approximately 4 hours.

Work-up: After the reaction is complete, cool the mixture to room temperature and pour it

slowly into a beaker containing ice-cold 5% hydrochloric acid.

Purification: The crude product will precipitate. Filter the solid, then wash it with cold water.

To purify, dissolve the crude product in a 5% sodium bicarbonate solution. Extract any

remaining nitrobenzene with ether. Acidify the aqueous layer with dilute hydrochloric acid to

re-precipitate the purified product.

Recrystallization: Filter the purified product and recrystallize from hot ethanol to obtain

crystalline 4-(1H-indol-3-yl)-4-oxobutanoic acid. Dry the final product under a vacuum.
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Synthesis Workflow: Friedel-Crafts Acylation

Reactants
(Indole, Succinic Anhydride,

AlCl3, Nitrobenzene)

Reaction Mixture
(Heating & Stirring)

Combine & Heat

Quenching
(Ice-cold HCl)

Cool & Pour

Crude Product
Precipitation

Isolate

Purification
(NaHCO3 wash, Acidification)

Dissolve & Re-precipitate

Recrystallization
(Ethanol)

Filter & Dissolve

Final Product
4-(1H-indol-3-yl)-4-oxobutanoic acid

Cool & Filter
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Workflow for HPLC Purity Analysis

Sample & Standard Preparation

HPLC Analysis

Data Processing

Weigh Compound

Dissolve in Solvent
(ACN/Water)

Filter Sample (0.45 µm)

Inject Blank, Standards,
& Sample

Equilibrate System
(C18 Column)

Acquire Chromatogram
(UV Detector)

Identify Peak by
Retention Time

Integrate Peak Area

Calculate Purity (%)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1300245?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/730037
https://pubchem.ncbi.nlm.nih.gov/compound/730037
https://www.pschemicals.com/index.php?p=product&CAS_nr=835-45-0&id=602163
https://www.sigmaaldrich.com/JP/ja/product/ambeedinc/ambh95e083da
https://www.chemwhat.com/indole-3-4-oxobutyric-acid-cas-835-45-0/
https://en.wikipedia.org/wiki/4-(4-Methylphenyl)-4-oxobutanoic_acid
https://www.benchchem.com/product/b1300245#physicochemical-properties-of-4-1h-indol-3-yl-4-oxobutanoic-acid
https://www.benchchem.com/product/b1300245#physicochemical-properties-of-4-1h-indol-3-yl-4-oxobutanoic-acid
https://www.benchchem.com/product/b1300245#physicochemical-properties-of-4-1h-indol-3-yl-4-oxobutanoic-acid
https://www.benchchem.com/product/b1300245#physicochemical-properties-of-4-1h-indol-3-yl-4-oxobutanoic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1300245?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1300245?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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